Cas no 1361650-73-8 (3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinic acid)

• Product Name: 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinic acid
• CAS No: 1361650-73-8
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4967603
• Update Time: 2025-10-28

3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C13H8Cl3NO3/c1-20-9-5-17-4-7(10(9)13(18)19)6-2-3-8(14)12(16)11(6)15/h2-5H,1H3,(H,18,19)
• InChI Key： TWBUONBFVXNRTI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC=C(C=1C(=O)O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 3.9
• Topological Polar Surface Area: 59.4

Additional information on 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinic acid

Professional Introduction to 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinic Acid (CAS No. 1361650-73-8)

3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinic acid, with the CAS number 1361650-73-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its intricate molecular structure and potential biological activities. The presence of both methoxy and trichlorophenyl groups in its molecular framework imparts unique chemical properties that make it a subject of intense study for various therapeutic applications.

The molecular structure of 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinic acid consists of an isonicotinic acid core, which is a well-known scaffold in the development of active pharmaceutical ingredients (APIs). The substitution pattern, particularly the 2,3,4-trichlorophenyl moiety, contributes to its distinct reactivity and interaction with biological targets. This compound has been explored for its potential in modulating various enzymatic pathways and signaling cascades, which are crucial in the treatment of chronic diseases and infections.

In recent years, the interest in 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinic acid has been fueled by its reported bioactivities. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors, making it a promising candidate for further development as an anti-inflammatory or antimicrobial agent. The trichlorophenyl group is particularly noted for its ability to enhance binding affinity to biological targets due to its hydrophobic nature and electronic properties.

The synthesis of 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The process typically begins with the functionalization of the isonicotinic acid backbone followed by the introduction of the methoxy group and the trichlorophenyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure regioselectivity and minimize side products.

One of the most compelling aspects of 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinic acid is its potential application in drug discovery. Researchers have been particularly interested in its ability to interact with proteins involved in disease pathways. For instance, preliminary studies suggest that this compound may inhibit certain kinases and phosphodiesterases, which are key players in cancer metabolism and immune response. The structural features of this molecule allow it to mimic natural substrates or modulate enzyme activity at submicromolar concentrations.

The pharmacokinetic properties of 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinic acid are also under investigation. Its solubility profile and metabolic stability are critical factors that determine its suitability for therapeutic use. Computational modeling has been used to predict how this compound might be processed by the body, providing insights into potential dosing regimens and formulation strategies.

In conclusion, 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinic acid represents a significant area of research in medicinal chemistry. Its unique structural features and reported bioactivities make it a valuable compound for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it holds promise for addressing unmet medical needs across various therapeutic areas.